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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Sebacic acid (decanedioic acid), a dicarboxylic acid with the formula C10H1s804, is a versatile
molecule utilized in various industrial applications, including the manufacturing of polymers,
plasticizers, and lubricants. In the pharmaceutical realm, its crystalline form is of significant
interest for the development of co-crystals and other solid dosage forms. This technical guide
provides a comprehensive overview of the crystal structure of sebacic acid, drawing upon
available scientific literature. While the phenomenon of polymorphism—the ability of a solid
material to exist in multiple crystalline forms—is a critical consideration in materials science and
drug development, extensive crystallographic studies to date suggest that sebacic acid exists
in a single, well-defined crystalline form under standard conditions.

Crystal Structure of Sebacic Acid

The crystal structure of sebacic acid has been the subject of several investigations, with the
most precise determination reported at a temperature of 180 K. These studies consistently
describe a single crystalline form. The molecular units of sebacic acid are centrosymmetric,
meaning they have a center of inversion. The defining feature of the crystal packing is the
formation of infinite chains through the ubiquitous syn-syn carboxylic acid dimer motif. In this
arrangement, two sebacic acid molecules are linked by strong hydrogen bonds between their
carboxylic acid groups. These chains propagate along the[1] vector of the crystal lattice.

Crystallographic Data
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The crystallographic parameters for the known crystal structure of sebacic acid, as determined
by single-crystal X-ray diffraction at 180 K, are summarized in the table below. It is noteworthy
that earlier studies reported different unit cell parameters; however, these have been shown to
be transformable to the more recent, precise determination, indicating they describe the same

fundamental crystal structure in different settings.

Crystallographic Parameter Value
Chemical Formula C10H1804
Molecular Weight 202.24 g/mol
Crystal System Monoclinic
Space Group P2i/c

a 10.9197 (7) A
b 4.9876 (6) A
C 9.964 (1) A

a 90°

B 92.273 (6)°

Y 90°

Volume 542.27 (9) As
Z (molecules per unit cell) 2

Calculated Density (Dx) 1.239 Mg m—3
Temperature 180 (2) K

Polymorphism of Sebacic Acid: An Apparent

Absence

Polymorphism is a crucial aspect of solid-state chemistry, particularly in the pharmaceutical

industry, as different polymorphs of an active pharmaceutical ingredient can exhibit distinct

physical properties, including solubility, stability, and bioavailability. A thorough review of the
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scientific literature reveals a lack of conclusive evidence for the existence of multiple
polymorphs of pure sebacic acid. While the term "polymorph” may be encountered in studies
involving co-crystals or mixtures containing sebacic acid, these refer to the different crystalline
forms of the multi-component system, not of sebacic acid itself. The consistent reporting of a
single crystal structure across various studies suggests that sebacic acid is likely monomorphic
under the range of conditions investigated so far.

Experimental Protocols

The determination of the crystal structure of sebacic acid involves standard and well-
established experimental techniques in crystallography.

Crystallization

Single crystals of sebacic acid suitable for X-ray diffraction can be obtained by recrystallization
from a suitable solvent, such as ethanol. The process typically involves dissolving the
commercially available sebacic acid in the hot solvent to create a saturated solution, followed
by slow cooling to allow for the formation of well-ordered crystals.

Single-Crystal X-ray Diffraction (SCXRD)

The definitive method for determining the crystal structure of a compound is Single-Crystal X-
ray Diffraction (SCXRD). The experimental workflow for the analysis of sebacic acid is as
follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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